Cas no 1002254-60-5 (N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1002254-60-5
• MF: C₁₈H₁₃F₂N₃O₃
• MW: 357.310930967331
• CID: 5850867
• PubChem ID: 8554258
• Update Time: 2025-06-28

N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, N-(2,5-difluorophenyl)-1,6-dihydro-4-methoxy-6-oxo-1-phenyl-
• N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• F2213-0175
• AKOS004953132
• 1002254-60-5
• N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide

• Inchi： 1S/C18H13F2N3O3/c1-26-15-10-16(24)23(12-5-3-2-4-6-12)22-17(15)18(25)21-14-9-11(19)7-8-13(14)20/h2-10H,1H3,(H,21,25)
• InChI Key： JYQVRYYUXDZJSG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(F)=CC=C2F)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 357.09249761g/mol
• Monoisotopic Mass: 357.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.80±0.70(Predicted)

Additional information on N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 1002254-60-5)

N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 1002254-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridazine derivative family, characterized by a six-membered ring containing two nitrogen atoms. The presence of difluorophenyl and methoxy groups enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science.

In recent years, researchers have focused on pyridazine-based compounds due to their versatility in medicinal chemistry. The carboxamide moiety in this molecule is particularly noteworthy, as it often contributes to hydrogen bonding interactions with biological targets. This property is crucial for designing inhibitors or modulators of enzymes and receptors. For instance, similar structures have been explored for their potential in treating inflammatory diseases or metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The synthesis of N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural verification. Given the growing demand for high-purity intermediates in drug development, this compound has become a subject of interest for contract research organizations (CROs) and academic labs.

From an industrial perspective, the compound's stability under various conditions makes it suitable for further derivatization. Its lipophilicity and electronic properties can be fine-tuned to optimize bioavailability, a key consideration in modern pharmacokinetic studies. Additionally, its potential role in agrochemical formulations has been explored, particularly in designing novel pesticides with lower environmental impact.

Environmental and regulatory aspects of CAS No. 1002254-60-5 are also under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are investigating greener synthesis routes, such as catalytic methods or solvent-free reactions, to reduce waste and energy consumption. This aligns with the broader shift toward green chemistry principles in the pharmaceutical industry.

In summary, N-(2,5-difluorophenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide represents a compelling case study in the intersection of organic synthesis, drug design, and sustainable chemistry. Its structural complexity and functional diversity continue to inspire innovations across multiple scientific disciplines.